Cas no 2803861-56-3 (Tert-butyl 2-[(3-cyanocyclobutyl)amino]acetate)

• Product Name: Tert-butyl 2-[(3-cyanocyclobutyl)amino]acetate
• CAS No: 2803861-56-3
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 6479345
• PubChem ID: 165665401
• Update Time: 2025-06-08

Tert-butyl 2-[(3-cyanocyclobutyl)amino]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-37443484
• 2803861-56-3
• tert-butyl 2-[(3-cyanocyclobutyl)amino]acetate
• Tert-butyl 2-[(3-cyanocyclobutyl)amino]acetate

• Inchi： 1S/C11H18N2O2/c1-11(2,3)15-10(14)7-13-9-4-8(5-9)6-12/h8-9,13H,4-5,7H2,1-3H3
• InChI Key： HSAMTIRGLZLFIV-UHFFFAOYSA-N
• SMILES： O(C(CNC1CC(C#N)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.1Ų

Additional information on Tert-butyl 2-[(3-cyanocyclobutyl)amino]acetate

Comprehensive Overview of Tert-butyl 2-[(3-cyanocyclobutyl)amino]acetate (CAS No. 2803861-56-3)

Tert-butyl 2-[(3-cyanocyclobutyl)amino]acetate (CAS No. 2803861-56-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its cyanocyclobutyl moiety and tert-butyl group, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the aminoacetate backbone, make it a versatile building block for drug discovery and material science applications.

The compound's CAS number 2803861-56-3 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in chemical databases. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in such intermediates, as they align with the demand for sustainable and efficient synthetic routes. Searches for "cyanocyclobutyl derivatives" and "tert-butyl aminoacetate applications" have surged, reflecting its relevance in modern organic synthesis.

From a synthetic perspective, Tert-butyl 2-[(3-cyanocyclobutyl)amino]acetate offers advantages in peptide mimetics and small-molecule drug design. Its cyclobutane ring introduces conformational rigidity, a property highly sought after in medicinal chemistry to enhance target binding affinity. Laboratories focusing on fragment-based drug discovery often prioritize this compound due to its balanced lipophilicity and hydrogen-bonding capacity, as evidenced by its inclusion in high-throughput screening libraries.

In the context of industrial applications, this compound is frequently discussed alongside biodegradable polymers and catalysis research. The tert-butyl ester group provides excellent stability during synthetic transformations while remaining cleavable under mild acidic conditions—a feature exploited in prodrug development. Environmental considerations have also driven innovations in its production, with recent patents highlighting solvent-free synthesis methods for improved atom economy.

Analytical characterization of CAS 2803861-56-3 typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry. Researchers emphasize its distinct 1H-NMR signals at δ 1.45 (tert-butyl) and δ 3.75 (methylene protons), which facilitate quality control in commercial batches. The compound's chromatographic purity (>98%) makes it suitable for GMP-compliant manufacturing, addressing stringent requirements in pharmaceutical intermediates supply chains.

Emerging studies explore its potential in neurological therapeutics, particularly as a precursor for GABA receptor modulators. The 3-cyanocyclobutyl fragment's electron-withdrawing properties influence metabolic stability, a hot topic in ADMET optimization discussions. Such applications resonate with trending searches like "blood-brain barrier permeable compounds" and "CNS drug scaffolds," positioning this molecule at the intersection of chemistry and neuropharmacology.

Regulatory perspectives classify Tert-butyl 2-[(3-cyanocyclobutyl)amino]acetate as a non-hazardous material under standard handling conditions, though proper laboratory safety protocols should always be observed. Its REACH compliance status and detailed SDS documentation are frequently requested by procurement specialists, reflecting growing emphasis on chemical transparency in supply networks.

Future research directions may leverage this compound's scaffold for covalent inhibitor design, capitalizing on the cyano group's reactivity with biological nucleophiles. As the pharmaceutical industry shifts toward targeted protein degradation strategies, derivatives of 2803861-56-3 could play pivotal roles in developing PROTACs and other bifunctional molecules—an area generating substantial scientific literature and investment interest.